Cas no 1193387-21-1 (1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine hydrochloride)

• Product Name: 1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine hydrochloride
• CAS No: 1193387-21-1
• MF: C₁₀H₁₃ClF₃NO₂
• MW: 271.663932561874
• CID: 4576636
• Update Time: 2023-04-05

1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine hydrochloride

• Inchi： 1S/C10H12F3NO2.ClH/c1-15-7-4-3-6(5-8(7)16-2)9(14)10(11,12)13;/h3-5,9H,14H2,1-2H3;1H
• InChI Key： FVJOLGJBXGVWJC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(OC)=C1)(N)C(F)(F)F.[H]Cl

Computed Properties

• Exact Mass: 271.059
• Monoisotopic Mass: 271.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• Color/Form: NA
• Melting Point: 269-271 °C
• Flash Point: 187.7±17.0 °C

1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃